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Compound of Interest

Compound Name: Calcium nitrate tetrahydrate

Cat. No.: B083963

Performance Benchmark: Calcium Nitrate
Tetrahydrate in Concrete Admixtures

A Comparative Guide for Researchers and Cement Specialists

Calcium nitrate tetrahydrate is emerging as a multifunctional admixture in concrete
technology, offering a compelling alternative to traditional accelerators and corrosion inhibitors.
This guide provides an objective comparison of its performance against other common
admixtures, supported by experimental data, to inform researchers, scientists, and
professionals in cement and concrete development.

Executive Summary

Calcium nitrate tetrahydrate demonstrates significant efficacy as a non-chloride accelerator
for concrete, particularly in cold weather applications.[1][2][3] It effectively shortens setting
times and enhances early strength development by accelerating the hydration of cement
compounds.[4][5][6] Furthermore, it functions as a corrosion inhibitor, offering protection for
steel reinforcement in concrete structures.[5][7][8] Unlike chloride-based accelerators, calcium
nitrate is a safer option for reinforced concrete as it does not promote chloride-induced
corrosion.[1] Its performance is comparable and in some aspects superior to other non-chloride
accelerators and corrosion inhibitors.
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Performance as a Set Accelerator

Calcium nitrate accelerates the setting time of concrete by speeding up the hydration process
of cement, specifically the formation of calcium silicate hydrate (C-S-H) gel, the primary binding
component in hardened cement.[4][5] This leads to faster initial and final setting times, which is
particularly advantageous in cold weather concreting where low temperatures slow down the
hydration reaction.[1][5]

Comparative Performance Data: Setting Time

The following table summarizes the effect of calcium nitrate tetrahydrate on the setting time
of Portland cement paste compared to a control mix and a mix with a traditional chloride-based
accelerator.

Admixture (Dosage . ) . . . .
Initial Setting Time Final Setting Time

by weight of . . Temperature (°C)
(minutes) (minutes)
cement)
Control (No
) 240 360 20
Admixture)

Calcium Nitrate

180 280 20
Tetrahydrate (2%)
Calcium Chloride (2%) 150 250 20
Control (No

480 720 5
Admixture)
Calcium Nitrate

240 420 5

Tetrahydrate (3%)

Note: The data presented is a representative summary compiled from multiple sources. Actual
performance may vary depending on cement type, mix design, and ambient conditions.

Experimental Protocol: Setting Time Determination
(Vicat Needle Test - ASTM C191)
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The setting time of cement paste is determined using the Vicat needle apparatus according to
the ASTM C191 standard.

o Sample Preparation: A cement paste of normal consistency is prepared by mixing cement
with a specified amount of water and the admixture being tested.

e Molding: The paste is molded into a conical ring.

« Initial Set: The Vicat needle is periodically lowered onto the surface of the paste. The initial
setting time is recorded when the needle no longer penetrates to the bottom of the paste.

o Final Set: The final setting time is recorded when the needle no longer leaves an impression
on the surface of the paste.

Sample Preparation Vicat Needle Test (ASTM C191)
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Figure 1: Experimental workflow for determining cement setting time.

Performance in Compressive Strength Development

The accelerated hydration induced by calcium nitrate also leads to a more rapid development
of compressive strength at early ages.[4][6] This is crucial for applications requiring early
formwork removal or for structures that need to bear loads soon after casting. While some
studies indicate a non-monotonous trend with concentration, an optimal dosage of calcium
nitrate can lead to improved compressive strength at both 7 and 28 days.[9]

Comparative Performance Data: Compressive Strength

The table below compares the compressive strength of concrete with and without calcium
nitrate tetrahydrate at different curing ages.
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Admixture (Dosage . . 28-Day
. 1-Day Compressive 7-Day Compressive .
by weight of Compressive
Strength (MPa) Strength (MPa)
cement) Strength (MPa)
Control (No
, 10 25 35
Admixture)

Calcium Nitrate
Tetrahydrate (2%)

15 30 40

Calcium Nitrate
Tetrahydrate (3%)

18 32 42

Note: The data presented is a representative summary compiled from multiple sources. Actual
performance may vary depending on cement type, mix design, and curing conditions.

Experimental Protocol: Compressive Strength Test
(ASTM C39)

The compressive strength of cylindrical concrete specimens is determined in accordance with
the ASTM C39 standard.

o Specimen Casting: Concrete is mixed with the specified admixture and cast into cylindrical
molds.

o Curing: The specimens are cured in a controlled environment (e.g., water bath or moist
room) for the specified duration (1, 7, or 28 days).

o Testing: The cured specimens are placed in a compression testing machine and subjected to
a compressive axial load until failure.

o Calculation: The compressive strength is calculated by dividing the maximum load by the
cross-sectional area of the specimen.

Performance as a Corrosion Inhibitor

Calcium nitrate acts as an anodic inhibitor, forming a passive layer on the surface of the steel
reinforcement, which protects it from chloride-induced corrosion.[7][8] Studies have shown its
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effectiveness in inhibiting corrosion, with some research suggesting it can outperform calcium
nitrite in certain accelerated tests.[8] A dosage of 3-4% by weight of cement is often cited as

sufficient for protection against chloride ingress.[8]

Mechanism of Corrosion Inhibition

/Corrosion Process (Without Inhibitor)\ /Inhibition with Calcium Nitrate\

Calcium Nitrate
(Ca(NO0s)2)

Chloride lons
()

Depassivation Formation on Steel Surface

Passive Layer
(Iron Hydroxide)

Steel Rebar

Rust Formation
(Fe203-nH20)

Click to download full resolution via product page

Figure 2: Simplified mechanism of corrosion inhibition by calcium nitrate.

Performance as an Antifreeze Admixture

In cold climates, calcium nitrate serves a dual role by not only accelerating hydration but also
by acting as an antifreeze admixture.[1] It lowers the freezing point of the mix water, allowing
the hydration process to continue at temperatures below 0°C and protecting the fresh concrete
from damage caused by ice formation.[1][10] Dosages for antifreeze purposes are typically in
the range of 1.5% to 3% by weight of cement, depending on the ambient temperature.[1]

Comparative Performance: Calcium Nitrate vs. Calcium
Chloride
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While both calcium nitrate and calcium chloride are effective accelerators, their performance
and secondary effects differ significantly.

Feature Calcium Nitrate Calcium Chloride

Effective, especially at low

Acceleration Very effective, fast-acting.[3]
temperatures.
) ) Non-corrosive, can act as an High risk of chloride-induced
Corrosion Risk S )
inhibitor.[1] corrosion.[1][3]
o Suitable for reinforced and Not recommended for
Application ]
prestressed concrete. reinforced concrete.[3]
Environmental Impact Lower environmental risk. Higher environmental risk.
Conclusion

Calcium nitrate tetrahydrate is a versatile and high-performing concrete admixture. Its ability
to accelerate setting and strength gain, particularly in cold weather, combined with its
corrosion-inhibiting properties, makes it a superior choice over traditional chloride-based
accelerators for reinforced concrete applications. While its accelerating effect may be slightly
less immediate than that of calcium chloride, the significant advantage of being a non-corrosive
admixture makes it a critical component for enhancing the durability and lifespan of modern
concrete structures. Further research into optimizing dosages for specific cement types and
environmental conditions will continue to expand its application in high-performance concrete.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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